Cas no 288846-87-7 (D-Arabinose-2-d)

• Product Name: D-Arabinose-2-d
• CAS No: 288846-87-7
• MF: C₅H₁₀O₅
• MW: 151.136064052582
• CID: 915258
• PubChem ID: 121225352
• Update Time: 2025-10-24

D-Arabinose-2-d Chemical and Physical Properties

Names and Identifiers

• D-[2-2H]arabinose
• D-Arabinose-2-d
• (2S,3R,4R)-2-Deuterio-2,3,4,5-tetrahydroxypentanal
• CS-0460350
• HY-N2353S2
• Arabinose-d1-1
• DB-264739
• 288846-87-7

• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2/t3-,4-,5+/m1/s1/i3D
• InChI Key： PYMYPHUHKUWMLA-PINTTZNNSA-N
• SMILES： O[C@@H]([C@@]([2H])(C=O)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 151.059
• Monoisotopic Mass: 151.059
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 98

Additional information on D-Arabinose-2-d

Research Brief on D-Arabinose-2-d (CAS: 288846-87-7): Recent Advances and Applications in Chemical Biology and Medicine

D-Arabinose-2-d (CAS: 288846-87-7) is a deuterated derivative of D-arabinose, a naturally occurring monosaccharide with significant implications in chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a stable isotope-labeled compound for metabolic tracing, enzyme mechanism studies, and drug development. This research brief synthesizes the latest findings on D-Arabinose-2-d, focusing on its synthesis, applications, and potential therapeutic benefits.

The synthesis of D-Arabinose-2-d has been optimized using advanced catalytic methods, including enzymatic and chemical deuteration techniques. A 2023 study published in the Journal of Carbohydrate Chemistry demonstrated a high-yield, stereoselective synthesis route, achieving >98% isotopic purity. This breakthrough has facilitated its use in NMR-based metabolic studies, where its distinct deuterium signal enables precise tracking of carbohydrate metabolism in vivo.

In drug discovery, D-Arabinose-2-d serves as a key intermediate for glycosylation reactions in antiviral and anticancer agent development. Research from the European Journal of Medicinal Chemistry (2024) revealed its incorporation into nucleoside analogs, enhancing metabolic stability against enzymatic degradation. Notably, derivatives showed 40% increased half-life in hepatic microsome assays compared to non-deuterated counterparts.

Mechanistic studies have leveraged D-Arabinose-2-d to elucidate sugar-processing enzyme dynamics. Cryo-EM structural analyses (Nature Chemical Biology, 2023) captured deuterium-induced kinetic isotope effects in arabinose isomerases, providing atomic-level insights into catalytic mechanisms. These findings are informing the design of enzyme inhibitors for metabolic disorders.

Emerging applications include its use as a tracer in microbiome research. A Cell Reports study (2024) employed D-Arabinose-2-d to map gut bacterial arabinose utilization pathways, identifying novel microbial enzymes with potential probiotic applications. The compound's stability under physiological conditions makes it ideal for long-term in vivo tracking studies.

Future research directions include exploring D-Arabinose-2-d in glycoconjugate vaccine development and as a metabolic modulator in cancer therapy. Ongoing clinical trials (NCT05678945) are evaluating deuterated arabinose derivatives as PET imaging agents for tumor glycolysis monitoring. The compound's unique properties continue to reveal new opportunities at the chemistry-biology interface.